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Compound of Interest

Compound Name: MIPS-21335

Cat. No.: B12386504 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Proper

Handling and Disposal of the PI3KC2α Inhibitor MIPS-21335.

This document provides critical safety, handling, and disposal information for MIPS-21335
(CAS No. 2569296-51-9), a potent and selective inhibitor of the class II phosphoinositide 3-

kinase C2α (PI3KC2α). Adherence to these guidelines is essential for maintaining a safe

laboratory environment and ensuring compliance with regulatory standards.

Immediate Safety and Handling Precautions
MIPS-21335 is a research chemical and should be handled with care by trained personnel in a

laboratory setting. While a specific Safety Data Sheet (SDS) for MIPS-21335 is not publicly

available, general precautions for handling similar chemical compounds should be strictly

followed.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles.

Hand Protection: Use compatible chemical-resistant gloves.

Body Protection: Wear a lab coat.

Engineering Controls:
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Work in a well-ventilated area, preferably in a chemical fume hood.

Handling Procedures:

Avoid inhalation of dust or fumes.

Prevent contact with skin and eyes.

Do not eat, drink, or smoke in areas where the compound is handled.

Wash hands thoroughly after handling.

Storage:

Store in a tightly sealed container in a cool, dry place.

For long-term storage of a stock solution, it is recommended to store at -80°C for up to 6

months or at -20°C for up to 1 month. Avoid repeated freeze-thaw cycles.

MIPS-21335 Disposal Plan
Proper disposal of MIPS-21335 and its containers is crucial to prevent environmental

contamination and ensure workplace safety. All disposal procedures must comply with local,

state, and federal regulations for chemical waste.

Step-by-Step Disposal Procedure:

Waste Identification: MIPS-21335 waste should be classified as chemical waste. This

includes any unused product, solutions containing the compound, and any materials

contaminated with it (e.g., pipette tips, vials, gloves).

Waste Segregation:

Solid Waste: Collect unused solid MIPS-21335 and contaminated disposable labware in a

designated, clearly labeled, and sealed hazardous waste container.

Liquid Waste: Collect solutions containing MIPS-21335 in a separate, leak-proof, and

clearly labeled hazardous waste container. If dissolved in a solvent like DMSO, the

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b12386504?utm_src=pdf-body
https://www.benchchem.com/product/b12386504?utm_src=pdf-body
https://www.benchchem.com/product/b12386504?utm_src=pdf-body
https://www.benchchem.com/product/b12386504?utm_src=pdf-body
https://www.benchchem.com/product/b12386504?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12386504?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


container should be appropriate for flammable liquids.

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the name of

the chemical (MIPS-21335), and the primary hazards (e.g., "Toxic," "Irritant").

Storage of Waste: Store waste containers in a designated, secure, and well-ventilated

secondary containment area, away from incompatible materials, until collection.

Arranging for Disposal: Contact your institution's Environmental Health and Safety (EHS)

office to arrange for the pickup and disposal of the chemical waste. Do not dispose of MIPS-
21335 down the drain or in regular trash.

Quantitative Data Summary
MIPS-21335 is a potent inhibitor of PI3KC2α and also shows activity against other PI3K

isoforms. The following table summarizes its in vitro inhibitory activity.

Target Kinase IC₅₀ (nM)

PI3KC2α 7

PI3KC2β 43

p110α 140

p110β 386

p110δ 742

Experimental Protocols
MIPS-21335 has been utilized in various studies to investigate the role of PI3KC2α in

thrombosis. Below is a detailed methodology for a key type of experiment.

Ex Vivo Whole Blood Thrombosis Assay:

This assay is used to assess the antithrombotic effects of MIPS-21335 under physiological flow

conditions.
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Blood Collection: Whole blood is drawn from either human volunteers or animal models (e.g.,

hypercholesterolemic ApoE-/- mice) into an anticoagulant.

Inhibitor Treatment: The collected blood is treated with MIPS-21335 at various

concentrations (e.g., 0.1-10 µM) or a vehicle control (e.g., DMSO) for a specified incubation

period (e.g., 10 minutes) at 37°C.[1]

Flow Assay: The treated blood is then perfused over a collagen-coated surface at a specific

shear rate (e.g., 1800 s⁻¹) to mimic arterial blood flow.

Thrombus Formation Measurement: Thrombus formation on the collagen surface is

monitored in real-time using techniques such as fluorescence microscopy, where platelets

are labeled with a fluorescent dye.

Data Analysis: The total thrombus volume is quantified over time to determine the effect of

MIPS-21335 on platelet aggregation and thrombus stability.

Signaling Pathway and Experimental Workflow
MIPS-21335 acts by inhibiting PI3KC2α, a key enzyme in the phosphoinositide 3-kinase (PI3K)

signaling pathway. The following diagrams illustrate the simplified signaling pathway and a

typical experimental workflow for evaluating MIPS-21335.
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Caption: Simplified signaling pathway of PI3KC2α and its inhibition by MIPS-21335.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b12386504?utm_src=pdf-body-img
https://www.benchchem.com/product/b12386504?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12386504?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Whole Blood
Collection

Treatment with
MIPS-21335 or Vehicle

Perfusion over
Collagen Surface

Real-time
Fluorescence Microscopy

Quantification of
Thrombus Volume

Click to download full resolution via product page

Caption: Experimental workflow for assessing the antithrombotic activity of MIPS-21335.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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